Cas no 25938-93-6 (Bicyclo[2.2.2]octane-1-carbonitrile)

Bicyclo[2.2.2]octane-1-carbonitrile structure
25938-93-6 structure
Product Name:Bicyclo[2.2.2]octane-1-carbonitrile
CAS No:25938-93-6
MF:C9H13N
MW:135.206222295761
CID:1424716
PubChem ID:2735877
Update Time:2025-04-20

Bicyclo[2.2.2]octane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.2]octane-1-carbonitrile
    • AT40472
    • 25938-93-6
    • InChI=1/C9H13N/c10-7-9-4-1-8(2-5-9)3-6-9/h8H,1-6H
    • Inchi: 1S/C9H13N/c10-7-9-4-1-8(2-5-9)3-6-9/h8H,1-6H2
    • InChI Key: ISPHHZHLSLZHMD-UHFFFAOYSA-N
    • SMILES: N#CC12CCC(CC1)CC2

Computed Properties

  • Exact Mass: 135.10489
  • Monoisotopic Mass: 135.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79
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